Cas no 1261867-43-9 (4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl)

• Product Name: 4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl
• CAS No: 1261867-43-9
• MF: C₁₄H₁₁F₃OS
• MW: 284.296753168106
• CID: 4990692
• Update Time: 2025-06-20

4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H11F3OS/c1-19-13-7-5-10(6-8-13)11-3-2-4-12(9-11)18-14(15,16)17/h2-9H,1H3
• InChI Key： AGMJWBVYLWTNPW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 5.2
• Topological Polar Surface Area: 34.5

Additional information on 4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl

Chemical Profile of 4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl (CAS No. 1261867-43-9)

4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl, identified by its CAS number 1261867-43-9, is a biphenyl derivative featuring a methylsulfanyl group at the 4-position and a trifluoromethoxy group at the 3-position. This compound has garnered attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring system suggests diverse interactions with biological targets, making it a promising candidate for further investigation.

The molecular structure of 4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl consists of two benzene rings connected by a sigma bond, with functional groups strategically positioned to modulate its electronic properties. The methylsulfanyl group (–SCH₃) introduces a sulfur atom with a methyl substituent, which can participate in hydrogen bonding and metal coordination, while the trifluoromethoxy group (–OCHF₃) enhances lipophilicity and metabolic stability. These features are particularly relevant in the design of drugs targeting neurological and inflammatory disorders.

Recent studies have highlighted the significance of biphenyl derivatives in medicinal chemistry. The structural motif of biphenyl is known to exhibit high binding affinity to various biological receptors, including G-protein coupled receptors (GPCRs) and nuclear receptors. For instance, biphenyl-based compounds have been explored for their potential in treating conditions such as depression, anxiety, and pain management. The introduction of fluorine atoms, as seen in the trifluoromethoxy group, further enhances the binding affinity by improving hydrophobic interactions and reducing metabolic degradation.

The methylsulfanyl moiety in 4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl adds an additional layer of complexity to its pharmacological profile. Sulfur-containing compounds are well-documented for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The sulfur atom can engage in redox reactions and interact with thiol-rich protein targets, which may contribute to the compound's therapeutic potential. Moreover, the electron-donating nature of the methylsulfanyl group can influence the electronic distribution across the biphenyl core, affecting its reactivity and binding interactions.

In terms of synthetic chemistry, 4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl can be synthesized through various pathways involving cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These methods allow for precise functionalization at specific positions on the biphenyl ring, enabling the introduction of diverse substituents like the methylsulfanyl and trifluoromethoxy groups. Advanced synthetic techniques also permit the incorporation of chiral centers, which could enhance enantioselective binding to biological targets.

Biological evaluation of 4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl has revealed promising preliminary results. In vitro assays have demonstrated its interaction with enzymes and receptors relevant to neurological disorders. For example, studies suggest that this compound may modulate serotonin receptor activity, potentially offering therapeutic benefits similar to selective serotonin reuptake inhibitors (SSRIs). Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The influence of fluorine substitution on pharmacokinetic properties is another critical aspect of 4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl. Fluoroalkyl groups are frequently incorporated into pharmaceuticals due to their ability to improve bioavailability and reduce clearance rates. The trifluoromethoxy group not only enhances lipophilicity but also increases metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This characteristic is particularly valuable in extending the half-life of drugs and improving therapeutic efficacy.

Recent advancements in computational chemistry have further accelerated the discovery process for biphenyl derivatives like 4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting experimental validation. These simulations have identified key interactions between the compound's functional groups and target proteins, providing insights into its mechanism of action. Such computational approaches are essential in modern drug design pipelines, reducing time-to-market while maintaining high accuracy.

The versatility of biphenyl derivatives extends beyond neurological applications. Emerging research suggests their potential in treating inflammatory diseases by modulating immune responses. The structural features of 4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl, including its sulfur-containing moiety and fluorinated aromatic ring, may enable interactions with inflammatory mediators such as cytokines and chemokines. This opens up new avenues for developing novel anti-inflammatory agents with improved selectivity and reduced side effects.

In conclusion,4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl (CAS No. 1261867-43-9) represents a structurally interesting compound with significant pharmaceutical potential. Its unique combination of functional groups—specifically the methylsulfanyl and trifluoromethoxy substituents—makes it an attractive candidate for further exploration in drug discovery. Advances in synthetic methodologies and computational biology continue to enhance our ability to develop biphenyl-based therapeutics efficiently. As research progresses,4'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl may contribute valuable insights into treating a range of diseases, particularly those involving neurological and inflammatory pathways.